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Compound of Interest

Compound Name: BLU-945

Cat. No.: B8242444 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of BLU-945 (also known as Tigozertinib), a

potent and selective EGFR inhibitor used in non-small cell lung cancer research. Adherence to

these procedures will help maintain a safe laboratory environment and ensure compliance with

waste management regulations.

Key Safety and Handling Information for BLU-945
While BLU-945 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is crucial to handle it with care, following standard laboratory

safety protocols.[1] The following table summarizes key information for safe handling and

storage.
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Property Information Source

CAS Number 2660250-10-0 [1]

GHS Classification Not classified as hazardous [1]

Personal Protective Equipment

(PPE)

Standard laboratory attire,

including safety glasses,

gloves, and a lab coat.

General Laboratory Best

Practices

Handling

Avoid inhalation, ingestion, and

contact with skin and eyes.

Use in a well-ventilated area.

General Laboratory Best

Practices

Storage
Store in a tightly sealed

container in a cool, dry place.

General Laboratory Best

Practices

In case of Accidental Exposure

Eye Contact: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Skin Contact:

Wash with plenty of soap and

water. Inhalation: Move to

fresh air. Ingestion: Rinse

mouth.

[1]

Spill Cleanup

For solid material,

mechanically pick up and

collect for disposal. For

solutions, absorb with an inert

material and collect for

disposal.

[1]

Step-by-Step Disposal Procedures for BLU-945
The following procedures provide a clear workflow for the disposal of BLU-945 in various forms

encountered in a laboratory setting.

Disposal of Unused Solid BLU-945
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Given that BLU-945 is not classified as hazardous, disposal of small quantities of the solid

compound can typically be managed as non-hazardous chemical waste.

Step 1: Assessment: Confirm that the BLU-945 has not been mixed with any hazardous

substances.

Step 2: Packaging: Place the solid BLU-945 in a clearly labeled, sealed container. The label

should include the compound name ("BLU-945" or "Tigozertinib") and state that it is non-

hazardous.

Step 3: Disposal: Dispose of the container in the designated non-hazardous solid chemical

waste stream provided by your institution's Environmental Health and Safety (EHS)

department. Do not dispose of it in the regular trash unless explicitly permitted by your

institution's policies.

Disposal of BLU-945 Solutions
Solutions of BLU-945, typically prepared in solvents like DMSO, require careful consideration

of the solvent's properties.

Step 1: Solvent Classification: Identify the solvent used to dissolve BLU-945. The disposal

method will be dictated by the hazards associated with the solvent. For example, DMSO is a

common solvent for BLU-945 and is typically considered non-hazardous in small quantities.

Step 2: Collection: Collect the BLU-945 solution in a designated, sealed, and clearly labeled

waste container. The label should list all components of the solution (e.g., "BLU-945 in

DMSO") and their approximate concentrations.

Step 3: Disposal: Dispose of the waste container through your institution's chemical waste

program. Follow the specific guidelines for the solvent used.

Disposal of Contaminated Labware
Disposable labware (e.g., pipette tips, centrifuge tubes, gloves) that has come into contact with

BLU-945 should be disposed of as follows:

Step 1: Decontamination: To the extent possible, decontaminate the labware by rinsing with

an appropriate solvent. The rinsate should be collected and disposed of as chemical waste,
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as described above.

Step 2: Segregation: Place the contaminated labware in a designated waste bag or container

for non-hazardous laboratory waste.

Step 3: Disposal: Dispose of the container according to your institution's guidelines for non-

hazardous solid waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of BLU-
945.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for BLU-945]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8242444#blu-945-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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